BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ethyl alpha-bromophenylacetate material safety
data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl alpha-bromophenylacetate

Cat. No.: B129744

An In-depth Technical Guide to the Material Safety of Ethyl a-Bromophenylacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for ethyl a-
bromophenylacetate (CAS No. 2882-19-1), a chemical intermediate used in various laboratory
and research applications, including as an initiator in controlled/living radical polymerization of
styrene and methyl methacrylate.[1][2] Understanding its properties and associated hazards is
critical for safe handling and use in a research and development setting.

Chemical and Physical Properties

Proper storage and handling procedures are predicated on the physical and chemical
properties of a substance. Below is a summary of key data for ethyl a-bromophenylacetate.
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Property Value Source
Molecular Formula C10H11BrO2 [21[31[41[5]
Molecular Weight 243.10 g/mol [21[31[4]
Appearance Clear colorless to yellow liquid [1][5]
Boiling Point 89-92 °C at 0.9 mmHg [1]
Density 1.389 g/mL at 25 °C [1]

Flash Point >110 °C (>230 °F) - closed cup  [6]
Refractive Index >1.5390 at 20 °C [1]

Water Solubility

Not miscible or difficult to mix

in water

[1]2]

Sensitivity

Moisture sensitive

[1]2]

Hazard Identification and Classification

Ethyl a-bromophenylacetate is classified as a hazardous chemical and requires careful

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a standardized framework for communicating hazard information.

GHS Classification

Hazard Class Category Hazard Statement

) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage
Specific target organ toxicity ] S
3 May cause respiratory irritation

(single exposure)

Source:[3][6][7][8]
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GHS Pictograms and Signal Word

e Pictogram: GHSO05 (Corrosion)
» Signal Word: Danger
Source:[3][8]

The following diagram illustrates the GHS classification for ethyl a-bromophenylacetate.

GHS Hazard Classification

CAS: 2882-19-1}

l {Ethyl a-Bromophenylacetate

L Hazard Statements

GHS05
(Corrosion)

Signal Word: Danger H314: Causes severe skin burns and eye damage H318: Causes serious eye damage H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Classification Diagram

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

Handling

e Use only under a chemical fume hood.[6][7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[7][8]

e Avoid breathing mist, vapors, or spray.[6][7]
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» Do not get in eyes, on skin, or on clothing.[6][7]
e Wash hands thoroughly after handling.[7]

o Ensure eyewash stations and safety showers are readily accessible.[6][7]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6][7]
o Store in a corrosives area.[6][7]

» Store under an inert gas as the material is moisture-sensitive.[1][2]

o Keep away from strong oxidizing agents.[1][6][7]

Experimental Protocols: Emergency First-Aid
Procedures

In the event of exposure, immediate and appropriate first-aid is crucial. The following protocols
are based on standard safety data sheet recommendations.

Eye Contact

« Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[7]

[8]
* Remove contact lenses, if present and easy to do. Continue rinsing.[7]

e Seek immediate medical attention.[7][8]

Skin Contact

e Immediately take off all contaminated clothing.[7]
e Rinse skin with water or shower for at least 15 minutes.[7]

e Wash contaminated clothing before reuse.[7][8]
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o Seek immediate medical attention.[7][8]
Inhalation

» Remove the person to fresh air and keep them comfortable for breathing.[6][7]

« If the person is not breathing, give artificial respiration. Do not use mouth-to-mouth if the
victim ingested or inhaled the substance.[7]

o Seek immediate medical attention.[6][7]

Ingestion

¢ Rinse mouth with water.[7]
e Do NOT induce vomiting.[6][7]

» Ingestion can cause severe swelling and damage to delicate tissues with a danger of
perforation.[7]

e Call a physician or poison control center immediately.[7]

Toxicological Information

The toxicological properties of ethyl a-bromophenylacetate have not been fully investigated.[6]
[7] However, based on its classification, it is known to be corrosive and can cause severe burns
to the skin and eyes.[3][6][7][8] May be harmful if inhaled or swallowed.[7]

Risk Assessment Workflow

A systematic risk assessment should be conducted before handling ethyl a-
bromophenylacetate. The following diagram outlines a general workflow for this process.
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Risk Assessment Workflow for Ethyl a-Bromophenylacetate

Start: Proposed use of
Ethyl a-Bromophenylacetate

1. Identify Hazards
(Review SDS: Corrosive, Irritant)

2. Assess Risks
(Exposure potential, severity of harm)

3. Implement Control Measures
(Fume hood, PPE, etc.)

4. Conduct Experiment
with Controls in Place

5. Waste Disposal
(Follow hazardous waste regulations)

6. Review and Update
(After experiment or if changes occur)

Click to download full resolution via product page

Risk Assessment Workflow Diagram
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Disposal Considerations

Ethyl a-bromophenylacetate should be disposed of as hazardous waste.[7] Chemical waste
generators must adhere to local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[7] Do not empty into drains.[6][7]

Transport Information

Ethyl a-bromophenylacetate is regulated for transport.

UN Number: UN3265[6][7][9]

Proper Shipping Name: CORROSIVE LIQUID, ACIDIC, ORGANIC, N.O.S. (Ethyl alpha-
bromophenylacetate)[6][7]

Hazard Class: 8[6][7]

Packing Group: I1[6][7]

This guide is intended to provide key safety information for ethyl a-bromophenylacetate and
should be used in conjunction with the official Safety Data Sheet (SDS) provided by the
supplier. Always consult the most current SDS before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl alpha-bromophenylacetate material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129744+#ethyl-alpha-bromophenylacetate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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